Cas no 2635-84-9 (4-Nitrophenyl butyrate)

• Product Name: 4-Nitrophenyl butyrate
• CAS No: 2635-84-9
• MF: C₁₀H₁₁NO₄
• MW: 209.198642969131
• MDL: MFCD00047734
• CID: 264125
• PubChem ID: 24897915
• Update Time: 2025-04-19

4-Nitrophenyl butyrate Chemical and Physical Properties

Names and Identifiers

• 4-Nitrophenyl butyrate
• (4-nitrophenyl) butanoate
• Butanoic acid,4-nitrophenyl ester
• P-NITROPHENYL BUTYRATE
• p-Nitrophenyl butyrate Butyric acid 4-nitrophenyl ester
• p-Nitrophenol butyrate
• Butanoic acid, 4-nitrophenyl ester
• para-Nitrophenyl butyrate
• pNP-butyrate
• p-nitrophenyl butanoate
• 4-nitrophenyl butanoate
• DVDUMIQZEUTAGK-UHFFFAOYSA-N
• Butyric acid 4-nitrophenyl ester
• Butyric acid, p-nitrophenyl ester
• NSC6867
• Butyric aci
• AI3-18353
• W-202126
• FT-0634417
• O11273
• ButtersA currencyure-p-nitro-phenylester
• NSC-6867
• Q27158755
• CS-W015165
• DTXSID80180955
• A877248
• NSC 6867
• PD085589
• 42RWS6BQC4
• 4-Nitrophenyl butyrate, >=98%
• AKOS015890850
• CHEBI:85867
• Butyric acid, 4-nitrophenyl ester
• SCHEMBL133257
• MFCD00047734
• HY-W014449
• CHEMBL591439
• DS-6253
• 2635-84-9
• UNII-42RWS6BQC4
• p-nitrophenylbutyrate
• DB-046939

• MDL： MFCD00047734
• Inchi： 1S/C10H11NO4/c1-2-3-10(12)15-9-6-4-8(5-7-9)11(13)14/h4-7H,2-3H2,1H3
• InChI Key： DVDUMIQZEUTAGK-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)[N+](=O)[O-])C(CCC)=O

Computed Properties

• Exact Mass: 209.06900
• Monoisotopic Mass: 209.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.3
• Topological Polar Surface Area: 72.1

Experimental Properties

• Color/Form: Not available
• Density: 1.19
• Boiling Point: 323.2°C at 760 mmHg
• Flash Point: 144.8 °C
• Refractive Index: 1.533
• Solubility: chloroform: 0.1 g/mL, clear, faintly yellow
• PSA: 72.12000
• LogP: 2.82350
• Solubility: Not available

4-Nitrophenyl butyrate Security Information

• Signal Word：Warning
• Hazard Statement： H317
• Warning Statement： P261-P280
• WGK Germany：3
• Hazard Category Code： R43
• Safety Instruction： 36/37
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,Store in freezer, under -20°C
• Risk Phrases：R43

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters Phenol esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters